Cas no 2680900-46-1 (3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid)

• Product Name: 3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid
• CAS No: 2680900-46-1
• MF: C₁₃H₁₄F₃N₃O₃
• MW: 317.263773441315
• CID: 6460439
• PubChem ID: 165938014
• Update Time: 2025-06-08

3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid
• 2680900-46-1
• EN300-28293329

• Inchi： 1S/C13H14F3N3O3/c14-13(15,16)12(22)19(10-7-17-4-5-18-10)9-3-1-2-8(6-9)11(20)21/h4-5,7-9H,1-3,6H2,(H,20,21)
• InChI Key： PLUHOKVARFWZOR-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=NC=CN=1)C1CCCC(C(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 317.09872580g/mol
• Monoisotopic Mass: 317.09872580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.4Ų

Additional information on 3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid

Introduction to 3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid (CAS No. 2680900-46-1)

3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680900-46-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexane core substituted with a trifluoromethyl group and an amide linkage incorporating a pyrazine ring. The unique combination of these structural elements imparts distinct physicochemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The trifluoromethyl group (–CF₃) is a key structural feature of this compound, renowned for its ability to enhance metabolic stability, binding affinity, and lipophilicity in drug molecules. Its presence in 3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid suggests potential benefits in terms of pharmacokinetic profiles, which are critical for the efficacy and safety of pharmaceutical agents. Additionally, the pyrazin-2-yl moiety contributes to the compound's heterocyclic nature, which is frequently exploited in medicinal chemistry due to its role in modulating biological interactions. Pyrazine derivatives are well-documented for their involvement in various pharmacological pathways, including anti-inflammatory, antimicrobial, and anticancer effects.

The central cyclohexane ring in this molecule provides a rigid scaffold that can influence the conformational flexibility and binding orientation of the compound when interacting with biological targets. This structural motif is often employed in drug design to optimize receptor binding and improve pharmacological activity. The amide functionality connects the cyclohexane ring to the pyrazine-substituted acetamide group, creating a polar region that can engage in hydrogen bonding interactions with biological macromolecules. Such interactions are pivotal for achieving high-affinity binding and modulating enzyme or receptor activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of complex molecules like 3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid. These computational tools have been instrumental in predicting potential biological activities and optimizing molecular structures for improved efficacy. For instance, studies have shown that trifluoromethyl-substituted amides can exhibit enhanced binding affinities to certain protein targets due to steric hindrance and electronic effects induced by the fluorine atoms. This has spurred interest in developing libraries of such compounds for high-throughput screening in drug discovery programs.

In the realm of medicinal chemistry, the synthesis of 3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid represents a testament to the ingenuity of synthetic methodologies aimed at constructing complex molecular architectures. The preparation of this compound typically involves multi-step organic transformations, including nucleophilic substitution reactions, condensation processes, and protection-deprotection strategies to achieve the desired functional groups. The synthesis must be carefully optimized to ensure high yields and purity, as impurities can significantly impact both pharmacological activity and safety profiles.

The biological evaluation of 3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid has been conducted across various disease models to assess its potential therapeutic applications. Preliminary studies have highlighted its interaction with enzymes such as kinases and proteases, which are often implicated in pathological processes like cancer and inflammation. The trifluoromethyl group has been shown to modulate enzyme activity by influencing transition state stabilization or by altering electronic distributions at active sites. Additionally, the pyrazine ring has demonstrated potential as an anchor point for covalent modifications or as a scaffold for further derivatization to enhance specific biological responses.

The development of novel therapeutic agents relies heavily on understanding the relationship between molecular structure and biological activity—a principle encapsulated by structure-activity relationship (SAR) studies. In the case of 3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid, SAR analysis has been crucial in identifying key structural determinants responsible for its observed pharmacological effects. By systematically modifying substituents or functional groups within the molecule, researchers can fine-tune its properties to achieve desired outcomes such as improved selectivity or reduced toxicity.

Emerging trends in drug discovery emphasize the importance of interdisciplinary approaches that integrate synthetic chemistry with biopharmaceutical sciences. The study of 3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid exemplifies this trend by bridging synthetic organic chemistry with computational modeling and experimental biology. Such integrative strategies enable more efficient identification of lead compounds with high therapeutic potential while minimizing time-consuming trial-and-error experimentation.

The future prospects for 3-[2,2,2-trifluoro-N-(pyrazin-2-yl)acetamido]cyclohexane-1-carboxylic acid include further exploration of its pharmacological profile through preclinical studies involving cell-based assays and animal models. These studies will provide critical insights into its mechanism of action, dosimetry requirements, and potential side effects before advancing to human clinical trials if promising results are obtained. Additionally